Cas no 2228667-23-8 ((4-chlorocinnolin-3-yl)methyl sulfamate)

• Product Name: (4-chlorocinnolin-3-yl)methyl sulfamate
• CAS No: 2228667-23-8
• MF: C₉H₈ClN₃O₃S
• MW: 273.696119308472
• CID: 6529441
• PubChem ID: 165637299
• Update Time: 2025-06-29

(4-chlorocinnolin-3-yl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• (4-chlorocinnolin-3-yl)methyl sulfamate
• 2228667-23-8
• EN300-2002550

• Inchi： 1S/C9H8ClN3O3S/c10-9-6-3-1-2-4-7(6)12-13-8(9)5-16-17(11,14)15/h1-4H,5H2,(H2,11,14,15)
• InChI Key： RLLXRZYLSSBDRQ-UHFFFAOYSA-N
• SMILES： ClC1=C(COS(N)(=O)=O)N=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 272.9974900g/mol
• Monoisotopic Mass: 272.9974900g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 104Ų

Additional information on (4-chlorocinnolin-3-yl)methyl sulfamate

Professional Introduction to (4-chlorocinnolin-3-yl)methyl sulfamate (CAS No. 2228667-23-8)

Compound (4-chlorocinnolin-3-yl)methyl sulfamate, identified by its CAS number 2228667-23-8, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of sulfamate derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural framework of (4-chlorocinnolin-3-yl)methyl sulfamate incorporates a cinnoline core, which is a heterocyclic aromatic system that has been extensively studied for its pharmacological properties.

The presence of a chloro substituent at the 4-position and a methyl sulfamate group at the 3-position of the cinnoline ring imparts unique electronic and steric properties to the molecule. These structural features make (4-chlorocinnolin-3-yl)methyl sulfamate a promising candidate for further exploration in medicinal chemistry. The compound's molecular formula and structural configuration contribute to its potential role as an intermediate in the synthesis of more complex pharmacophores.

In recent years, there has been a growing interest in sulfamate derivatives due to their reported biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The cinnoline scaffold itself is well-documented for its involvement in various pharmacological pathways, making it a valuable scaffold for drug discovery. (4-chlorocinnolin-3-yl)methyl sulfamate, with its specific functional groups, is being investigated for its potential to interact with biological targets and modulate cellular processes.

One of the key areas of research involving (4-chlorocinnolin-3-yl)methyl sulfamate is its potential application in oncology. Studies have suggested that sulfamate-containing compounds can inhibit the activity of specific enzymes involved in tumor growth and progression. The chloro-substituted cinnoline ring may enhance the molecule's ability to penetrate biological membranes, thereby improving its bioavailability and therapeutic efficacy. Additionally, the methyl sulfamate group could serve as a site for further chemical modification, allowing for the development of more tailored derivatives with enhanced pharmacological profiles.

Another area of interest is the antimicrobial activity of (4-chlorocinnolin-3-yl)methyl sulfamate. Sulfamate derivatives have been shown to exhibit potent activity against a range of bacterial and fungal pathogens. This property makes them attractive candidates for the development of novel antimicrobial agents, particularly in light of the increasing problem of antibiotic resistance. The structural features of (4-chlorocinnolin-3-yl)methyl sulfamate may contribute to its ability to disrupt microbial cell wall synthesis or interfere with essential metabolic pathways.

The synthesis of (4-chlorocinnolin-3-yl)methyl sulfamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the chloro substituent and the methyl sulfamate group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions, are often employed to construct the desired molecular framework.

Once synthesized, (4-chlorocinnolin-3-yl)methyl sulfamate undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical methods provide detailed information about the compound's structure and purity, which are crucial for subsequent biological testing. High-performance liquid chromatography (HPLC) is also used to assess the compound's stability and solubility properties.

In vitro studies are conducted to evaluate the biological activity of (4-chlorocinnolin-3-yl)methyl sulfamate. These studies often involve testing the compound against various cell lines to assess its cytotoxicity, genotoxicity, and other pharmacological effects. The results from these studies help determine whether the compound has potential therapeutic value and guide further development efforts.

The potential applications of (4-chlorocinnolin-3-yl)methyl sulfamate extend beyond pharmaceuticals. It has shown promise in agricultural research as a possible agent for pest control due to its antimicrobial properties. Additionally, it could be explored as a component in industrial processes where its chemical reactivity makes it useful for synthesizing other complex molecules.

As research continues, new insights into the mechanisms of action of (4-chlorocinnolin-3-yl)methyl sulfamate are expected to emerge. Understanding how this compound interacts with biological targets at the molecular level will be crucial for optimizing its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into clinical applications.

The future development of (4-chlorocinnolin-3-yl)methyl sulfamate may also involve computational methods such as molecular modeling and virtual screening. These techniques can help predict how different modifications to the molecule might affect its biological activity, thereby accelerating the drug discovery process. By integrating experimental data with computational approaches, researchers can more efficiently identify promising candidates for further investigation.

In conclusion, (4-chlorocinnolin-3-yl)methyl sulfamate (CAS No. 2228667-23-8) represents a fascinating chemical entity with diverse potential applications in pharmaceuticals and beyond. Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics against various diseases.